Cas no 32385-06-1 (Methyl a-L-Daunosamine Hydrochloride (a:b approx. 85:15))

Methyl a-L-Daunosamine Hydrochloride (a:b approx. 85:15) structure

32385-06-1 structure

Product Name:Methyl a-L-Daunosamine Hydrochloride (a:b approx. 85:15)

CAS No:32385-06-1

MF:C₇H₁₆ClNO₃

MW:197.659841537476

CID:293596

PubChem ID:55250370

Update Time:2025-04-19

Methyl a-L-Daunosamine Hydrochloride (a:b approx. 85:15) Chemical and Physical Properties

Names and Identifiers

- a-L-lyxo-Hexopyranoside, methyl3-amino-2,3,6-trideoxy-, hydrochloride (9CI)
- Methyl α-L-Daunosamine Hydrochloride (α:β approx. 85:15)
- Methyl a-L-daunosamide HCl
- Methyl L-Daunosamine Hydrochloride (α:β approx. 85:15)
- METHYL L-DAUNOSAMINE HYDROCHLORIDE(Α:Β APPROX. 85:15),OFF-WHITE POWDER
- Methyl α-L-Daunosami
- daunosamine hydrochloride
- methyl L-daunosaminide hydrochloride
- MFPA
- Methyl alpha-L-Daunosamine Hydrochloride (alpha:beta approx. 85:15)
- W-202326
- MFCD00079420
- Methyl
- Methyl 3-Alphamino-2,3,6-trideoxy-alpha-L-lyxohexopyranoside Hydrochloride
- AKOS006274388
- alpha-Methyl daunosaminide hydrochloride
- (2S,3S,4S,6R)-4-amino-6-methoxy-2-methyloxan-3-ol;hydrochloride
- A approx. 85:15)
- Methyl L-daunosamine hydrochloride
- A:
- A-L-Daunosamine Hydrochloride (
- J-006016
- 131528-45-5
- 32385-06-1
- (2S,3S,4S,6R)-4-amino-6-methoxy-2-methyl-tetrahydropyran-3-ol hydrochloride
- (2S,3S,4S,6R)-4-amino-6-methoxy-2-methyltetrahydro-2H-pyran-3-ol hydrochloride
- Methyl alpha -L-Daunosamine Hydrochloride ( alpha : beta approx. 85:15)
- (2S,3S,4S,6R)-4-AMINO-6-METHOXY-2-METHYLOXAN-3-OL HYDROCHLORIDE
- L-lyxo-Hexopyranoside, methyl 3-amino-2,3,6-trideoxy-, hydrochloride, a- (8CI); a-L-lyxo-Hexopyranoside, methyl 3-amino-2,3,6-trideoxy-, hydrochloride (9CI); a-Methyl daunosaminide hydrochloride; a-L-lyxo-Hexopyranoside, methyl 3-amino-2,3,6-trideoxy-, hydrochloride (1:1)
- Methyl a-L-Daunosamine Hydrochloride (a:b approx. 85:15)
- Inchi： 1S/C7H15NO3.ClH/c1-4-7(9)5(8)3-6(10-2)11-4;/h4-7,9H,3,8H2,1-2H3;1H/t4-,5-,6+,7+;/m0./s1
- InChI Key： JVYGBUAXDCLPMP-AOAPYHFMSA-N
- SMILES： Cl.O1[C@H](C[C@@H]([C@@H]([C@@H]1C)O)N)OC

Computed Properties

Exact Mass: 197.08200
Monoisotopic Mass: 197.0818711g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.7Å²

Experimental Properties

Melting Point: 175-178°C dec.
PSA: 64.71000
LogP: 0.95820

Methyl a-L-Daunosamine Hydrochloride (a:b approx. 85:15) Pricemore >>

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